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Compound of Interest

Compound Name: C22:1 Ceramide-d7

Cat. No.: B15553261

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical, chemical,

and biological characteristics of C22:1 Ceramide-d7. The information is tailored for

professionals in research, scientific, and drug development fields, with a focus on delivering

precise data, detailed experimental protocols, and clear visual representations of relevant

biological pathways and experimental workflows.

Core Physical and Chemical Characteristics
C22:1 Ceramide-d7, a deuterated form of N-erucoyl-D-erythro-sphingosine, is a valuable tool

in lipidomics research, primarily utilized as an internal standard for the accurate quantification

of its non-deuterated counterpart in complex biological samples. Its physical and chemical

properties are summarized below.
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Property Value Source(s)

Chemical Name
N-erucoyl-D-erythro-

sphingosine-d7
[1]

Synonym(s)
C22:1 Ceramide (d18:1-

d7/22:1)

CAS Number 2342574-57-4 [1]

Molecular Formula C₄₀H₇₀D₇NO₃ [1][2]

Molecular Weight 627.09 g/mol [1][2]

Physical Form Solid [1]

Color White [1]

Purity >99% [1]

Storage Conditions -20°C [1]

Typical Concentration
1 mg/mL in a suitable organic

solvent

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethylformamide. Specific

quantitative data for the

deuterated form is not readily

available, but is expected to be

similar to other very-long-chain

ceramides.

This is a general statement

based on the properties of

similar lipids. For C24:1

ceramide, solubility is reported

as ~3 mg/mL in ethanol and

>5.5 mg/mL in dimethyl

formamide.

Ceramide Signaling Pathways: The Role of Very-
Long-Chain Ceramides
Ceramides are central bioactive lipids involved in a multitude of cellular processes, including

apoptosis, cell cycle regulation, inflammation, and cellular stress responses. The biological

function of a ceramide is intricately linked to the length of its fatty acid chain. Very-long-chain
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ceramides (VLC-Cer), such as C22:1 ceramide, have distinct roles compared to their long-

chain counterparts.

VLC-Cer are integral components of cellular membranes and are involved in maintaining

membrane structure and fluidity. They are synthesized in the endoplasmic reticulum through

the action of ceramide synthases (CerS). Specifically, CerS2 is responsible for the synthesis of

VLC-Cer, including those with C22 and C24 acyl chains.

While specific signaling pathways directly initiated by C22:1 ceramide are not extensively

detailed in current literature, it is understood to contribute to the overall pool of VLC-Cer, which

collectively influence cellular signaling. These lipids can modulate the activity of various

kinases and phosphatases. For instance, ceramides can activate protein phosphatases like

PP1 and PP2A, which in turn can dephosphorylate and regulate the activity of key signaling

proteins such as Akt and members of the PKC family. Furthermore, ceramides are known to be

involved in the activation of stress-activated protein kinases like JNK.

Below is a generalized diagram of ceramide-mediated signaling pathways.
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A simplified diagram of ceramide signaling pathways.

Experimental Protocols: Quantification of C22:1
Ceramide-d7 by LC-MS/MS
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The use of a deuterated internal standard like C22:1 Ceramide-d7 is crucial for the accurate

and precise quantification of endogenous C22:1 ceramide in biological matrices. Liquid

chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for this

analysis.[3][4][5] Below is a detailed, generalized protocol based on established methods for

very-long-chain ceramide analysis.[3][4][5]

1. Sample Preparation (Protein Precipitation)

To 50 µL of plasma or serum sample, add 10 µL of a known concentration of C22:1
Ceramide-d7 internal standard solution.

Add 200 µL of a cold organic solvent mixture (e.g., isopropanol or a chloroform:methanol

solution) to precipitate proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated

proteins.

Carefully transfer the supernatant to a clean tube for analysis.

2. Liquid Chromatography (LC)

Column: A C18 or a more specialized column for lipid separation is recommended (e.g., a C8

or phenyl-hexyl column).

Mobile Phase A: Water with a small amount of formic acid (e.g., 0.1-0.2%) to aid in

ionization.

Mobile Phase B: An organic solvent mixture such as acetonitrile/isopropanol (e.g., 60:40, v/v)

with 0.1-0.2% formic acid.

Gradient: A gradient elution is typically used, starting with a higher percentage of mobile

phase A and gradually increasing the percentage of mobile phase B to elute the lipids.

Flow Rate: A typical flow rate is between 0.3 and 0.6 mL/min.

Injection Volume: 5-10 µL of the extracted sample.
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3. Tandem Mass Spectrometry (MS/MS)

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

For C22:1 Ceramide (endogenous): Monitor the transition of the precursor ion [M+H]⁺ to a

specific product ion.

For C22:1 Ceramide-d7 (internal standard): Monitor the transition of its corresponding

deuterated precursor ion to the same product ion. The product ion often corresponds to

the sphingoid base after the loss of the fatty acyl chain.

Data Analysis: The concentration of the endogenous C22:1 ceramide is determined by

comparing the peak area ratio of the analyte to the internal standard against a calibration

curve prepared with known concentrations of non-deuterated C22:1 ceramide and a fixed

concentration of the deuterated internal standard.
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A schematic of the LC-MS/MS workflow for ceramide quantification.

Conclusion
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C22:1 Ceramide-d7 is an indispensable tool for researchers investigating the roles of very-

long-chain ceramides in health and disease. Its well-defined physical and chemical properties,

coupled with robust analytical methods, enable precise and accurate quantification. While the

specific signaling pathways of C22:1 ceramide are still an active area of research, its

contribution to the pool of very-long-chain ceramides implicates it in critical cellular processes.

The methodologies and information provided in this guide are intended to support the scientific

community in advancing our understanding of ceramide biology and its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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